![molecular formula C16H22N2O2 B1528093 trans-1,3,3a,4,5,9b-Hexahydro-pyrrolo[3,4-c]quinoline-2-carboxylic acid tert-butyl ester CAS No. 1251017-31-8](/img/structure/B1528093.png)
trans-1,3,3a,4,5,9b-Hexahydro-pyrrolo[3,4-c]quinoline-2-carboxylic acid tert-butyl ester
Overview
Description
The compound “trans-1,3,3a,4,5,9b-Hexahydro-pyrrolo[3,4-c]quinoline-2-carboxylic acid tert-butyl ester” is a chemical compound with the empirical formula C16H22N2O2 . It is used in various research and development applications .
Molecular Structure Analysis
The molecular structure of this compound is characterized by its linear formula: C16H22N2O2 . This indicates that it contains 16 carbon atoms, 22 hydrogen atoms, 2 nitrogen atoms, and 2 oxygen atoms.Scientific Research Applications
Synthesis and Chemical Properties
- Pyrroloquinoline Synthesis and Lipoxygenase Inhibition: Studies have shown the synthesis of pyrrolo[3,4-c]quinoline derivatives via the Paal-Knorr synthesis, highlighting their weak inhibition of the 5-lipoxygenase enzyme, which is a key player in the inflammatory process (Görlitzer et al., 2002). This suggests potential applications in developing anti-inflammatory agents.
- Stereochemical Study of Tetrahydroisoquinolines: The stereochemical course of reactions involving homophthalic anhydride has been explored to obtain mixtures of trans- and cis-tetrahydroisoquinoline carboxylic acids, highlighting the versatile applications of these compounds in synthetic chemistry (Stoyanova et al., 2003).
Biological Activities and Applications
- Conformational Analysis of Proline Derivatives: Research on the proline pyrrolidine ring's motional restrictions has led to the synthesis of cis- and trans-4-tert-butylprolines, offering insights into their role as turn inducers in peptides and proteins (Koskinen et al., 2005). This work has implications for the design of bioactive peptides and protein engineering.
- Continuous Flow Synthesis of Pyrrole Derivatives: A novel one-step, continuous flow synthesis method for pyrrole-3-carboxylic acids has been reported, showcasing an efficient approach to synthesizing complex organic molecules, which could be valuable for pharmaceutical research and development (Herath & Cosford, 2010).
Material Science and Catalysis
- Self-Assembly in Palladium(II) Complexes: Research into the self-assembly of polymer and sheet structures in palladium(II) complexes containing carboxylic acid substituents provides a basis for understanding the formation of complex nanostructures, which could have applications in materials science and nanotechnology (Qin et al., 2002).
Properties
IUPAC Name |
tert-butyl (3aR,9bR)-1,3,3a,4,5,9b-hexahydropyrrolo[3,4-c]quinoline-2-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22N2O2/c1-16(2,3)20-15(19)18-9-11-8-17-14-7-5-4-6-12(14)13(11)10-18/h4-7,11,13,17H,8-10H2,1-3H3/t11-,13-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UKODSGDGRCDPPY-DGCLKSJQSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CC2CNC3=CC=CC=C3C2C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)N1C[C@H]2CNC3=CC=CC=C3[C@@H]2C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801107887 | |
Record name | 2H-Pyrrolo[3,4-c]quinoline-2-carboxylic acid, 1,3,3a,4,5,9b-hexahydro-, 1,1-dimethylethyl ester, (3aR,9bR)-rel- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801107887 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
274.36 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1251017-31-8 | |
Record name | 2H-Pyrrolo[3,4-c]quinoline-2-carboxylic acid, 1,3,3a,4,5,9b-hexahydro-, 1,1-dimethylethyl ester, (3aR,9bR)-rel- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1251017-31-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2H-Pyrrolo[3,4-c]quinoline-2-carboxylic acid, 1,3,3a,4,5,9b-hexahydro-, 1,1-dimethylethyl ester, (3aR,9bR)-rel- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801107887 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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